5-Bromo-N,N-dimethyl-8-quinolinamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-Bromo-N,N-dimethyl-8-quinolinamine is a chemical compound with the molecular formula C11H11BrN2 . It is also known by other names such as 5-Bromo quinolin-8-ylamine and 5-Bromo-8-aminoquinoline .
Molecular Structure Analysis
The molecular structure of 5-Bromo-N,N-dimethyl-8-quinolinamine consists of a benzene ring fused with a pyridine moiety . The compound has a molecular weight of 251.12 .Physical And Chemical Properties Analysis
5-Bromo-N,N-dimethyl-8-quinolinamine has a density of 1.6±0.1 g/cm3, a boiling point of 353.3±27.0 °C at 760 mmHg, and a flash point of 167.5±23.7 °C . It has 2 hydrogen bond acceptors and 2 hydrogen bond donors .Scientific Research Applications
Role in Drug Discovery
Quinoline, the core structure of “5-Bromo-N,N-dimethyl-8-quinolinamine”, is a vital scaffold for leads in drug discovery . It plays a major role in the field of medicinal chemistry .
Industrial and Synthetic Organic Chemistry
Quinoline has versatile applications in the fields of industrial and synthetic organic chemistry . It’s an essential heterocyclic compound .
Biological and Pharmaceutical Activities
Quinoline and its analogues have potential biological and pharmaceutical activities . They are being synthesized and functionalized for these activities .
Antiproliferative/Cytotoxic Activity
5-Bromo derivatives of indole phytoalexins, which “5-Bromo-N,N-dimethyl-8-quinolinamine” could be a part of, have been screened for antiproliferative/cytotoxic activity against human cancer cell lines .
Electrophilic Cyclization
5-Bromo derivatives can be produced through electrophilic cyclization . This process is used in the synthesis of various compounds .
Safety and Hazards
properties
IUPAC Name |
5-bromo-N,N-dimethylquinolin-8-amine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11BrN2/c1-14(2)10-6-5-9(12)8-4-3-7-13-11(8)10/h3-7H,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HMUPTFCIKPLNCZ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=C2C(=C(C=C1)Br)C=CC=N2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11BrN2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
251.12 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Bromo-N,N-dimethyl-8-quinolinamine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.